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Compound of Interest

Compound Name: Biotin-PEG8-acid

Cat. No.: B1192322

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, solubility,
and common applications of Biotin-PEG8-acid. The information herein is intended to support
researchers and scientists in the effective use of this reagent in drug development and various
life science applications.

Core Chemical Properties

Biotin-PEG8-acid is a heterobifunctional molecule that incorporates a biotin moiety, a terminal
carboxylic acid, and a hydrophilic eight-unit polyethylene glycol (PEG) spacer. This structure is
designed to facilitate the biotinylation of molecules with primary amine groups, enhancing their
utility in a range of biological assays. The PEG linker, in particular, improves the water solubility
of the conjugate and reduces steric hindrance, which can be critical for maintaining the
biological activity of the labeled molecule.

The key chemical and physical properties of Biotin-PEG8-acid are summarized in the table
below for easy reference.
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Property Value

Molecular Formula C29H53N3012S
Molecular Weight 667.81 g/mol

CAS Number 2143964-62-7
Appearance White to off-white solid
Purity Typically =95%

Powder: -20°C for up to 3 years. In solvent:

Storage Conditions
-80°C for up to 1 year.

Solubility Profile

The polyethylene glycol spacer in Biotin-PEG8-acid significantly enhances its aqueous
solubility, a crucial feature for biological applications.[1] While precise solubility in aqueous
buffers can vary with pH and buffer composition, the compound exhibits excellent solubility in

common organic solvents used for stock solution preparation.

Solvent Solubility Notes

Ultrasonic agitation may be
DMSO 125 mg/mL (187.18 mM)[2] required. Use of hygroscopic
DMSO can impact solubility.[2]

Quantitative data not readily
Soluble (enhanced by PEG ) )
Water available, but the PEG linker

spacer)[1
P ] imparts hydrophilicity.

Ethanol Data not readily available

Often used as a solvent for
DCM, DMF Soluble related Biotin-PEG
compounds.
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Experimental Protocol: Protein Biotinylation using
Biotin-PEG8-acid

This protocol provides a general procedure for the covalent conjugation of Biotin-PEG8-acid
to a target protein via primary amine groups (e.g., lysine residues). The carboxylic acid group of
Biotin-PEG8-acid is first activated to an N-hydroxysuccinimide (NHS) ester, which then reacts
with the amine groups on the protein.

Materials and Reagents:

o Target protein in an amine-free buffer (e.g., PBS, pH 7.2-8.0)
» Biotin-PEG8-acid

¢ N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide
(EDC)

¢ N-Hydroxysuccinimide (NHS)
e Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)
e Quenching buffer (e.g., 1 M Tris-HCI, pH 8.0 or 1 M Glycine)

 Purification column (e.g., desalting spin column or size-exclusion chromatography)

Procedure:

e Preparation of Activated Biotin-PEG8-acid (NHS ester):

o Dissolve Biotin-PEG8-acid, EDC, and NHS in anhydrous DMF or DMSO at a molar ratio
of 1:1.2:1.2.

o Allow the reaction to proceed at room temperature for 1-2 hours to generate the NHS-
activated Biotin-PEGS.

o Protein Preparation:
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o Dissolve the target protein in an amine-free buffer (e.g., PBS) at a concentration of 1-10
mg/mL.

 Biotinylation Reaction:

o Add a 10- to 50-fold molar excess of the freshly prepared NHS-activated Biotin-PEG8
solution to the protein solution.

o Incubate the reaction mixture at room temperature for 1-2 hours or at 4°C overnight with
gentle stirring.

e Quenching the Reaction:
o Add the quenching buffer to the reaction mixture to a final concentration of 50-100 mM.

o Incubate for 15-30 minutes at room temperature to stop the reaction by consuming any
unreacted NHS esters.

« Purification of the Biotinylated Protein:

o Remove excess, unreacted biotinylation reagent and byproducts by size-exclusion
chromatography or using a desalting spin column.

o The purified biotinylated protein can be stored at 4°C for short-term use or at -20°C or
-80°C for long-term storage.

Visualizing Experimental Workflows and
Applications

The following diagrams, generated using Graphviz, illustrate a typical experimental workflow for
protein biotinylation and a common downstream application in studying protein-protein
interactions.
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Protein Biotinylation Workflow
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Protein-Protein Interaction Study

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1192322?utm_src=pdf-body-img
https://www.benchchem.com/product/b1192322?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1. Biotin-PEG8-acid Datasheet DC Chemicals [dcchemicals.com]
e 2. medchemexpress.com [medchemexpress.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to Biotin-PEG8-acid:
Chemical Properties and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1192322#biotin-peg8-acid-chemical-properties-and-
solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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